beta-D-Glucopyranosiduronic acid, (1,1'-biphenyl)-2-yl
beta-D-Glucopyranosiduronic acid, (1,1'-biphenyl)-2-yl
Brand Name:
Vulcanchem
CAS No.:
31016-74-7
VCID:
VC20869977
InChI:
InChI=1S/C18H18O7/c19-13-14(20)16(17(22)23)25-18(15(13)21)24-12-9-5-4-8-11(12)10-6-2-1-3-7-10/h1-9,13-16,18-21H,(H,22,23)/t13-,14-,15+,16-,18+/m0/s1
SMILES:
C1=CC=C(C=C1)C2=CC=CC=C2OC3C(C(C(C(O3)C(=O)O)O)O)O
Molecular Formula:
C₁₈H₁₈O₇
Molecular Weight:
346.3 g/mol
beta-D-Glucopyranosiduronic acid, (1,1'-biphenyl)-2-yl
CAS No.: 31016-74-7
Cat. No.: VC20869977
Molecular Formula: C₁₈H₁₈O₇
Molecular Weight: 346.3 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 31016-74-7 |
|---|---|
| Molecular Formula | C₁₈H₁₈O₇ |
| Molecular Weight | 346.3 g/mol |
| IUPAC Name | (2S,3S,4S,5R,6S)-3,4,5-trihydroxy-6-(2-phenylphenoxy)oxane-2-carboxylic acid |
| Standard InChI | InChI=1S/C18H18O7/c19-13-14(20)16(17(22)23)25-18(15(13)21)24-12-9-5-4-8-11(12)10-6-2-1-3-7-10/h1-9,13-16,18-21H,(H,22,23)/t13-,14-,15+,16-,18+/m0/s1 |
| Standard InChI Key | AKSKFIDXFDAABG-RNGZQALNSA-N |
| Isomeric SMILES | C1=CC=C(C=C1)C2=CC=CC=C2O[C@H]3[C@@H]([C@H]([C@@H]([C@H](O3)C(=O)O)O)O)O |
| SMILES | C1=CC=C(C=C1)C2=CC=CC=C2OC3C(C(C(C(O3)C(=O)O)O)O)O |
| Canonical SMILES | C1=CC=C(C=C1)C2=CC=CC=C2OC3C(C(C(C(O3)C(=O)O)O)O)O |
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